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Flg22-Triggered Seedling Growth Inhibition (SGI)
Assay[1][2]
Abstract

The Seedling Growth Inhibition (SGI) assay is a robust, quantitative phenotypic readout for
Pattern-Triggered Immunity (PTI) in plants. Unlike transient markers such as ROS bursts
(minutes) or MAPK activation (hours), SGI represents the cumulative physiological cost of
sustained immune activation over several days. This protocol details a high-throughput, liquid-
based methodology for assessing sensitivity to flg22, a conserved 22-amino acid peptide from
bacterial flagellin. By measuring the "growth-defense trade-off,” researchers can screen for
immune-deficient mutants, test novel elicitors, or validate chemical primers of plant immunity.

Introduction & Mechanistic Basis

Plants possess a sophisticated innate immune system that detects Microbe-Associated
Molecular Patterns (MAMPSs).[1][2] The perception of flagellin is the best-characterized model
for this system.

The Signaling Cascade[3][4]
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e Perception: The 22-amino acid epitope (flg22) is recognized by the Leucine-Rich Repeat
Receptor-Like Kinase (LRR-RLK) FLS2 at the plasma membrane.[1]

o Complex Assembly: Upon ligand binding, FLS2 instantly recruits the co-receptor BAK1
(SERKQ).

 Signal Transduction: This heterodimerization triggers the phosphorylation of the cytoplasmic
kinase BIK1, leading to a calcium influx, ROS burst (via RBOHD), and activation of MAPK
cascades (MPK3/6).

o Physiological Output: The massive transcriptional reprogramming required for defense
diverts metabolic resources away from development, resulting in measurable growth
inhibition.

Key Insight: SGI is not a measure of toxicity; it is a measure of perception. If a plant cannot
"see" the bacteria (e.qg., fls2 mutant), it will grow normally in the presence of flg22.
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Figure 1: The FLS2 signaling pathway leading to growth inhibition. Perception of flg22 triggers
a cascade that reallocates metabolic energy from growth to defense.
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Experimental Design & Considerations
3.1 The Liquid Advantage

While SGI can be performed on agar plates, this protocol uses a liquid transfer format in 24-
well or 48-well plates.

o Uniformity: Liquid media ensures the peptide is evenly distributed and constantly available to
all tissues, not just the root tip.

» Precision: Eliminates agar drying effects and allows for cleaner weighing of seedlings without
adhering agar chunks.

3.2 Controls

» Positive Control (WT): Col-0 (Wild Type) treated with flg22. Expect ~50-80% weight
reduction.

» Negative Control (Genotype):fls2 or bakl mutants. These should be insensitive to flg22 and
grow similarly to mock-treated plants.

e Mock Control: Col-0 treated with solvent (water/buffer) only. Establishes the "100% Growth"
baseline.

Materials
Reagents

e Seeds:Arabidopsis thaliana Col-0, fls2 (e.g., fls2-1 or fls2-c).
e Flg22 Peptide: Sequence: QRLSTGSRINSAKDDAAGLQIA.

o Stock: Dissolve to 1 mM or 10 mM in sterile water. Aliquot and store at -20°C. Avoid
repeated freeze-thaw cycles.

e Liquid Media (1/2 MS): Murashige & Skoog basal salts (2.15 g/L), 1% Sucrose (10 g/L), pH
5.7 (adjusted with KOH). MES buffer (0.5 g/L) is optional but recommended for pH stability.

e Solid Media: 1/2 MS + 0.8% Phytoagar.
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Equipment

o 24-well clear polystyrene plates (sterile).
» Analytical balance (0.1 mg precision).
» Fine-tip forceps (sterilized).

e Plant growth chamber (22°C, 16h light/8h dark photoperiod).

Detailed Protocol
Phase 1: Germination (Days 0-5)

 Sterilization: Surface sterilize seeds (70% Ethanol for 1 min, 10% Bleach for 10 min, wash 5x
with sterile water).

« Stratification: Resuspend seeds in 0.1% sterile agarose and spot onto solid 1/2 MS plates.
Seal with micropore tape. Stratify at 4°C for 2 days to synchronize germination.

» Growth: Move plates to the growth chamber. Grow for 5 days until cotyledons are fully
expanded and true leaves are just visible.

Phase 2: The Transfer (Day 5)

This is the critical step. Ensure the peptide concentration is accurate.
o Prepare Assay Media:

o Mock Media: 1/2 MS liquid media.

o Treatment Media: 1/2 MS liquid media + 1 uM flg22.

o Note: 1 uM is the standard saturating dose. For dose-response curves, use 10 nM, 100
nM, and 1 pM.

 Fill Plates: Dispense 1 mL of the respective media into the wells of a 24-well plate.

o Transfer: Using sterile forceps, carefully lift two 5-day-old seedlings from the agar plate and
float them in the liquid media of a single well.
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o Replicates: Use at least 6 wells (12 seedlings) per genotype/treatment combination.

o Care: Do not crush the hypocotyl. Ensure the seedling floats freely.

Phase 3: Incubation & Measurement (Days 5-15)

 Incubation: Seal plates with micropore tape (to allow gas exchange but prevent evaporation).
Return to growth chamber for 10 days.

e Harvest (Day 15):
o Prepare a stack of paper towels.

o Remove seedlings from a well, gently blot them on the paper towel to remove excess
liquid (do not squeeze).

o Immediately weigh the seedlings on the analytical balance. Record Fresh Weight (FW).[5]
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Figure 2: Experimental workflow. The transfer step (Step 3) isolates the treatment window to
ensure uniform exposure.

Data Analysis

e Calculate Mean FW: Calculate the average fresh weight for each condition.
e Calculate % Inhibition:
e Statistics:

o Perform a Two-Way ANOVA (Genotype x Treatment).

o Follow with Tukey’s HSD post-hoc test to compare means.
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o Success Criteria: WT should show >50% inhibition. fls2 should show <10% inhibition (non-
significant difference from mock).

Example Data Table:

Genotype Treatment Mean FW (mg) % Inhibition Interpretation

Col-0 (WT) Mock 150 + 12 - Baseline Growth

Col-0 (WT) 1 uM flg22 45+5 70% Functional PTI

fls2 Mock 155+ 10 - Baseline Growth
Loss of

fls2 1 uM flg22 152 £ 11 ~2% _
Perception

Troubleshooting & Optimization

Issue Probable Cause Solution

Flg22 adheres to plastic or

degrades. Use low-bind tubes

No inhibition in WT Inactive Peptide
for stocks. Ensure -20°C
storage.
Select seedlings of identical
High variation Uneven Germination size during the transfer step
(Day 5).
If growing >10 days, increase
Chlorosis (Yellowing) Media Depletion media volume to 1.5 mL or
refresh media at Day 10.
Perform the transfer in a
Contamination Non-sterile transfer laminar flow hood. Use sterile
forceps.
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 To cite this document: BenchChem. [Application Note: Precision Phenotyping of Plant
Immunity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574849/docs#application-note-precision-
phenotyping-of-plant-immunity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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